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Compound of Interest

6-Amino-1-naphthalenesulfonic
Compound Name: o
aci

Cat. No.: B160885

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-amino-1-naphthalenesulfonic
acid, a versatile chemical compound with significant applications in the fields of dye
manufacturing and biochemical research. This document details its chemical structure,
properties, synthesis, and analysis, with a focus on its potential utility for researchers and
professionals in drug development.

Core Chemical Identity and Properties

6-Amino-1-naphthalenesulfonic acid, also known as Dahl's Acid or 2-Naphthylamine-5-
sulfonic acid, is an off-white to light tan crystalline solid. It is a derivative of naphthalene,
featuring both an amino group and a sulfonic acid group, which impart its characteristic
chemical properties and reactivity.

Structural Formula:

The structural formula of 6-Amino-1-naphthalenesulfonic acid is presented below:
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Image Caption: Chemical structure of 6-Amino-1-naphthalenesulfonic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 6-amino-1-naphthalenesulfonic acid is
provided in the table below. These properties are crucial for its handling, storage, and
application in various experimental settings.

Property Value Reference
CAS Number 81-05-0

Molecular Formula C10H9NOsS

Molecular Weight 223.25 g/mol

Appearance White to light tan solid

Water Solubility 0.33 g/L at 20°C

pKa -0.33 + 0.40 (Predicted)

Storage Temperature 2-8 °C under inert gas

Spectral Data

Spectral data is essential for the identification and characterization of 6-amino-1-
naphthalenesulfonic acid.
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Spectral Data Details Reference
1H NMR Spectrum available

13C NMR Spectrum available

IR Spectrum available

UV-Vis Data not consistently available

Fluorescence Exhibits fluorescent properties

Synthesis and Purification

The primary industrial synthesis of 6-amino-1-naphthalenesulfonic acid involves the
desulfonation of 2-aminonaphthalene-1,5-disulfonic acid. This process is typically achieved by
heating the disulfonic acid in the presence of an aqueous acid.

Experimental Protocol: Synthesis by Desulfonation

This protocol outlines a representative method for the synthesis of 6-amino-1-
naphthalenesulfonic acid.

Materials:

¢ 2-Aminonaphthalene-1,5-disulfonic acid
 Sulfuric acid (concentrated)

« Distilled water

e Sodium hydroxide (for pH adjustment)

¢ Heating mantle and reflux condenser

» Reaction flask

e pH meter

Procedure:
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« In a reaction flask equipped with a reflux condenser, create a slurry of 2-aminonaphthalene-
1,5-disulfonic acid in water.

» Slowly add concentrated sulfuric acid to the slurry while stirring.

e Heat the mixture to a specific temperature (e.g., 100-120°C) and maintain it for several hours
to facilitate the desulfonation reaction.

* Monitor the reaction progress using a suitable analytical technique, such as HPLC.
e Once the reaction is complete, cool the mixture to room temperature.

o Carefully neutralize the reaction mixture with a sodium hydroxide solution to precipitate the
product.

« |solate the crude 6-amino-1-naphthalenesulfonic acid by filtration.

Experimental Protocol: Purification by Recrystallization

Purification of the crude product is essential to remove unreacted starting materials and
byproducts.

Materials:

e Crude 6-amino-1-naphthalenesulfonic acid

o Suitable solvent (e.g., water, ethanol-water mixture)
e Heating and stirring plate

o Erlenmeyer flask

e Buchner funnel and filter paper

e Vacuum flask

Procedure:
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» Dissolve the crude 6-amino-1-naphthalenesulfonic acid in a minimal amount of a suitable
hot solvent.

e If insoluble impurities are present, perform a hot filtration to remove them.

» Allow the solution to cool slowly to room temperature to induce crystallization. Further
cooling in an ice bath can enhance crystal formation.

o Collect the purified crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

o Dry the purified crystals in a vacuum oven at an appropriate temperature.

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Amino-1-
naphthalenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b160885?utm_src=pdf-body
https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-structural-formula
https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-structural-formula
https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-structural-formula
https://www.benchchem.com/product/b160885#6-amino-1-naphthalenesulfonic-acid-structural-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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